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For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Deazauridine (3-DU) is a synthetic pyrimidine nucleoside analog of uridine with

demonstrated antitumor and antiviral properties.[1][2] Its primary mechanism of action involves

the intracellular phosphorylation to 3-deazauridine-5'-triphosphate (3-dUTP), which then acts

as a competitive inhibitor of CTP synthetase.[3] This inhibition leads to the depletion of

intracellular cytidine triphosphate (CTP) pools, ultimately disrupting RNA and DNA synthesis

and inducing apoptosis in rapidly proliferating cells.[3][4] This document provides detailed

protocols for key in vitro assays to evaluate the efficacy and mechanism of action of 3-
Deazauridine.

Mechanism of Action
3-Deazauridine is transported into the cell and subsequently phosphorylated by cellular

kinases to its active triphosphate form, 3-dUTP. 3-dUTP competitively inhibits CTP synthetase,

the enzyme responsible for the de novo synthesis of CTP from UTP.[3] The resulting decrease

in the intracellular CTP pool disrupts the synthesis of RNA and DNA, leading to cell cycle arrest

and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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